Cas no 2228162-13-6 (4-(1-bromopropan-2-yl)-1-methyl-1H-indole)

• Product Name: 4-(1-bromopropan-2-yl)-1-methyl-1H-indole
• CAS No: 2228162-13-6
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 5963523
• PubChem ID: 165643581
• Update Time: 2025-10-24

4-(1-bromopropan-2-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-1-methyl-1H-indole
• EN300-1926494
• 2228162-13-6

• Inchi： 1S/C12H14BrN/c1-9(8-13)10-4-3-5-12-11(10)6-7-14(12)2/h3-7,9H,8H2,1-2H3
• InChI Key： ZALIEQYUYKALAY-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 4-(1-bromopropan-2-yl)-1-methyl-1H-indole

4-(1-Bromopropan-2-yl)-1-methyl-1H-indole: A Comprehensive Overview

4-(1-Bromopropan-2-yl)-1-methyl-1H-indole is a versatile organic compound with the CAS number 2228162-13-6. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The indole core of the molecule, a heterocyclic aromatic system, serves as a foundation for various functional groups, making it a valuable building block in synthetic chemistry.

The structure of 4-(1-bromopropan-2-yl)-1-methyl-1H-indole is characterized by an indole ring substituted with a brominated alkyl group at the 4-position and a methyl group at the 1-position. This substitution pattern not only enhances the molecule's stability but also introduces reactivity that can be exploited in various synthetic transformations. Recent studies have highlighted its utility in the synthesis of bioactive compounds, where the bromine atom acts as an electrophilic site for nucleophilic substitutions or eliminations.

One of the most notable advancements involving this compound is its role in drug discovery. Researchers have utilized 4-(1-bromopropan-2-yl)-1-methyl-1H-indole as a precursor for developing potential anticancer agents. The indole moiety is known for its ability to interact with biological targets such as kinases and proteasomes, which are critical in cancer progression. By modifying the substituents on the indole ring, scientists have been able to optimize pharmacokinetic properties and enhance bioavailability.

In addition to its pharmacological applications, 4-(1-bromopropan-2-yl)-1-methyl-1H-indole has found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where its electron-deficient nature contributes to charge transport properties.

The synthesis of 4-(1-bromopropan-2-yl)-1-methyl-1H-indole typically involves multi-step processes that emphasize regioselectivity and stereoselectivity. One common approach involves the alkylation of an indole derivative with a brominated alkyl halide under specific reaction conditions. This method ensures high yields and maintains the integrity of the indole ring system.

From an environmental standpoint, understanding the degradation pathways of 4-(1-bromopropan-2-yl)-1-methyl-1H-indole is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential, revealing that under certain microbial conditions, the compound undergoes hydrolysis and oxidation reactions that reduce its persistence in natural systems.

In conclusion, 4-(1-bromopropan-2-yl)-1-methyl-1H-indole stands out as a significant compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development endeavors.